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Compound of Interest

Compound Name: Sodium monoxide

Cat. No.: B227187 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical reagents is paramount. This guide provides a detailed comparative analysis of two

closely related sodium oxides: sodium monoxide (Na₂O) and sodium peroxide (Na₂O₂). We

will explore their fundamental differences in structure, stability, and reactivity, supported by

experimental data and detailed protocols.

At a Glance: Key Chemical and Physical Properties
A summary of the key quantitative data for sodium monoxide and sodium peroxide is

presented below, offering a direct comparison of their fundamental properties.
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Property Sodium Monoxide (Na₂O) Sodium Peroxide (Na₂O₂)

Molar Mass 61.98 g/mol [1][2] 77.98 g/mol [3][4][5][6]

Appearance
White solid/granular material[7]

[8]

Pale yellow to white powder[3]

[4][6]

Density 2.27 - 2.49 g/cm³[7][9][10] 2.805 g/cm³[3][4][5][6]

Melting Point 1,132 °C (2,070 °F; 1,405 K)[7]
460 °C (860 °F; 733 K)

(decomposes)[3][4]

Boiling Point
1,950 °C (3,540 °F; 2,220 K)

(sublimes)[7]

657 °C (1,215 °F; 930 K)

(decomposes)[3][4][5]

Crystal Structure Antifluorite (cubic)[1][7] Hexagonal[3][4][5][11]

Solubility in Water
Reacts violently to form

NaOH[1][7][8]

Soluble, reacts to form NaOH

and H₂O₂[3]

Structural Differences: A Tale of Two Oxides
The distinct properties of sodium monoxide and sodium peroxide originate from their

fundamental structural differences, specifically in the nature of the oxygen anion.

Sodium Monoxide (Na₂O) possesses a simple ionic structure. Each oxide ion (O²⁻) is

surrounded by eight sodium ions (Na⁺) in a cubic arrangement, while each sodium ion is

tetrahedrally coordinated to four oxide ions. This is known as the antifluorite crystal structure.[1]

[7]
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Sodium Monoxide (Na₂O) Unit Cell (Antifluorite Structure)
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Fig. 1: Simplified representation of the coordination in sodium monoxide.

Sodium Peroxide (Na₂O₂), in contrast, contains the peroxide anion (O₂²⁻), where two oxygen

atoms are covalently bonded to each other. This peroxide dianion then forms ionic bonds with

two sodium ions (Na⁺). The solid-state structure of sodium peroxide is hexagonal.[3][4][5][11]
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Sodium Peroxide (Na₂O₂) Structure
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Fig. 2: Ionic and covalent bonding in sodium peroxide.

Comparative Reactivity
The differences in their anionic components lead to distinct chemical behaviors, particularly in

their reactions with water and acids.
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Reactant Sodium Monoxide (Na₂O) Sodium Peroxide (Na₂O₂)

Water (H₂O)
Na₂O + H₂O → 2NaOH (highly

exothermic)[1][7][8]

Na₂O₂ + 2H₂O → 2NaOH +

H₂O₂[3]

Acids (e.g., HCl) Na₂O + 2HCl → 2NaCl + H₂O
Na₂O₂ + 2HCl → 2NaCl +

H₂O₂

**Carbon Dioxide (CO₂) ** Na₂O + CO₂ → Na₂CO₃
2Na₂O₂ + 2CO₂ → 2Na₂CO₃ +

O₂[3]

Air Reacts with moisture and CO₂
Reacts with moisture and

CO₂[12]

Experimental Protocols
Synthesis of Sodium Monoxide

Method 1: Reaction of Sodium with Sodium Hydroxide. This method involves the reaction of

metallic sodium with sodium hydroxide.[7]

Protocol: In an inert atmosphere (e.g., argon), carefully heat a mixture of metallic sodium

and anhydrous sodium hydroxide. The reaction proceeds as follows: 2Na + 2NaOH →

2Na₂O + H₂. Excess sodium can be removed by distillation.

Method 2: Thermal Decomposition of Sodium Carbonate. High-purity sodium monoxide can

be prepared by the calcination of sodium carbonate at high temperatures (800-1000 °C).[13]

Protocol: Heat anhydrous sodium carbonate in a furnace at a temperature above 800 °C.

The decomposition reaction is: Na₂CO₃ → Na₂O + CO₂. This process requires prolonged

heating at a consistent high temperature.[13]

Synthesis of Sodium Peroxide

Method 1: Oxidation of Sodium. This is the primary commercial method and occurs in two

stages.[3][4]

Protocol: First, metallic sodium is oxidized in a limited supply of dry, CO₂-free air to form

sodium monoxide: 4Na + O₂ → 2Na₂O. Subsequently, the sodium monoxide is heated
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in an excess of oxygen at 130–200 °C to yield sodium peroxide: 2Na₂O + O₂ → 2Na₂O₂.

[3][4][11][14]

Method 2: Reaction of Sodium Hydroxide with Hydrogen Peroxide. This method produces

hydrated sodium peroxide.[3][4][11]

Protocol: Treat a concentrated solution of sodium hydroxide with hydrogen peroxide. The

reaction is: 2NaOH + H₂O₂ → Na₂O₂ + 2H₂O. The octahydrate can be crystallized from

the solution.[3][4][11]

Experimental Workflow: Synthesis Comparison

Sodium Monoxide Synthesis

Sodium Peroxide Synthesis
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Fig. 3: Comparative workflows for the synthesis of sodium monoxide and sodium peroxide.
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The distinct chemical properties of sodium monoxide and sodium peroxide lend them to

different applications.

Sodium Monoxide (Na₂O) is primarily used as a component in the manufacturing of glass and

ceramics.[1][7][15] It acts as a flux, lowering the melting temperature of silica.[7][15] It is also

used in the production of other sodium compounds.[9][16]

Sodium Peroxide (Na₂O₂) has a broader range of applications due to its strong oxidizing

properties. It has been used as a bleaching agent for wood pulp, paper, and textiles.[3][4][11]

[17] A key application is in life support systems, such as in submarines and scuba gear, where

it reacts with carbon dioxide to produce oxygen.[4][11][18] It also serves as a powerful oxidizing

agent in various chemical syntheses and for the extraction of minerals from ores.[3][4]

Safety Considerations
Both sodium monoxide and sodium peroxide are hazardous materials that require careful

handling.

Sodium Monoxide: Reacts violently with water, generating significant heat and forming

corrosive sodium hydroxide.[8][10] It is corrosive to metals and tissues.[8]

Sodium Peroxide: Is a strong oxidizer and can form flammable or explosive mixtures with

organic materials, powdered metals, and other combustible substances.[12][18] Its reaction

with water can be vigorous and releases heat.[12]

Appropriate personal protective equipment, including gloves and eye protection, should always

be worn when handling these compounds. They should be stored in a cool, dry place away

from water and combustible materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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